Cas no 952403-55-3 (Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)-)

• Product Name: Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)-
• CAS No: 952403-55-3
• MF: C₉H₁₁F₃O₂
• MW: 208.177653551102
• CID: 5431696
• Update Time: 2025-06-18

Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)-

• Inchi： 1S/C9H11F3O2/c10-9(11,12)8-3-1-7(5-8,2-4-8)6(13)14/h1-5H2,(H,13,14)
• InChI Key： WJDGZRZVDQRWCU-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(C(F)(F)F)(CC1)CC2

Additional information on Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)-

Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)- (CAS No. 952403-55-3): A Comprehensive Overview in Modern Chemical Biology

Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)-, identified by the CAS number 952403-55-3, is a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This bicyclic molecule, featuring a trifluoromethyl substituent at the 4-position, exhibits unique physicochemical properties that make it a valuable scaffold for the development of novel bioactive agents. The trifluoromethyl group, in particular, imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design.

The< strong>Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)- core structure is derived from a seven-membered bicyclic framework, which is inherently stable due to its rigid conformation. This stability is further augmented by the presence of the trifluoromethyl group, which not only enhances the compound's binding affinity to biological targets but also improves its pharmacokinetic profile. The compound's ability to interact with biological macromolecules has opened up new avenues for research in medicinal chemistry.

In recent years, there has been a surge in interest regarding the applications of< strong>Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)- in the development of therapeutic agents. Its unique structural features have made it a popular choice for designing molecules that target various diseases, including cancer, inflammation, and neurodegenerative disorders. The trifluoromethyl group plays a pivotal role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological receptors.

One of the most compelling aspects of< strong>Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)- is its versatility as a building block in synthetic chemistry. Researchers have leveraged its scaffold to develop a wide range of derivatives with tailored biological activities. For instance, studies have demonstrated that modifications at the carboxylic acid moiety can significantly alter the compound's pharmacological properties, leading to the discovery of novel lead compounds with improved efficacy and reduced toxicity.

The< strong>Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)- molecule has also been explored in the context of drug delivery systems. Its rigid structure and lipophilic nature make it an excellent candidate for formulating prodrugs or nanocarriers that can enhance drug solubility and bioavailability. Additionally, its stability under various physiological conditions ensures that it can be effectively incorporated into complex delivery systems without degradation.

Recent advancements in computational chemistry have further enhanced our understanding of< strong>Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)-. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing valuable information for rational drug design. These computational approaches have enabled researchers to predict and optimize the properties of derivatives before conducting expensive experimental trials.

The pharmaceutical industry has been particularly keen on exploring< strong>Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)- as a starting point for drug development due to its promising preclinical data. Several companies have initiated clinical trials with compounds derived from this scaffold, demonstrating its potential as a therapeutic agent. The success of these trials has bolstered confidence in the compound's efficacy and safety profiles.

In conclusion,< strong>Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(trifluoromethyl)- (CAS No. 952403-55-3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable tool for developing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.